Cas no 79601-21-1 (3-(3-Methoxyphenyl)piperidine)

• Product Name: 3-(3-Methoxyphenyl)piperidine
• CAS No: 79601-21-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD06656698
• CID: 547951
• PubChem ID: 11074230
• Update Time: 2024-10-27

3-(3-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)piperidine
• piperidine, 3-(3-methoxyphenyl)-
• 3-(3-methoxy-phenyl)-piperidine
• 3-(3-methoxyphenyl)-piperidine
• AS-38080
• 3-(3-methoxy-phenyl)-piperidine, AldrichCPR
• A9917
• CHORISMICACID
• CS-0139583
• LXCUAFVVTHZALS-UHFFFAOYSA-N
• MFCD06656698
• CHEMBL284072
• DTXSID00454246
• AB25544
• FT-0654721
• AB16250
• BB 0251952
• 3-(3-methoxyphenyl) piperidine
• EN300-190827
• SCHEMBL567956
• FT-0691899
• AKOS005264071
• 79601-21-1
• Q-102133
• 3-(3-Methoxyphenyl)piperidine (ACI)
• (±)-3-(3-Methoxyphenyl)piperidine
• DB-016813
• DB-031674

• MDL： MFCD06656698
• Inchi： 1S/C12H17NO/c1-14-12-6-2-4-10(8-12)11-5-3-7-13-9-11/h2,4,6,8,11,13H,3,5,7,9H2,1H3
• InChI Key： LXCUAFVVTHZALS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2CCCNC2)C=CC=1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.003
• Boiling Point: 303.682°C at 760 mmHg
• Flash Point: 122.355°C
• Refractive Index: 1.515

3-(3-Methoxyphenyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C